2-methyl-N-(6-{[2-(morpholin-4-yl)ethyl]sulfanyl}pyridazin-3-yl)propanamide

• IUPAC Name: 2-methyl-N-[6-(2-morpholin-4-ylethylsulfanyl)pyridazin-3-yl]propanamide
• InChI: InChI=1S/C14H22N4O2S/c1-11(2)14(19)15-12-3-4-13(17-16-12)21-10-7-18-5-8-20-9-6-18/h3-4,11H,5-10H2,1-2H3,(H,15,16,19)
• InChI Key: WIDDLFXFQOFYBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=NN=C(C=C1)SCCN2CCOCC2
• Molecular Formula: C14H22N4O2S
• Molecular Weight: 310.42 g/mol
• CAS No.: 1021256-09-6

Description

2-methyl-N-(6-{[2-(morpholin-4-yl)ethyl]sulfanyl}pyridazin-3-yl)propanamide (MMEPA) is a small molecule that has been studied for its potential therapeutic applications. It is a member of the pyridazinone family of compounds, which are known to have a variety of biological activities. MMEPA has been the subject of several studies in recent years, and its potential applications in medical research have been explored. In

Scientific Research Applications

2-methyl-N-(6-{[2-(morpholin-4-yl)ethyl]sulfanyl}pyridazin-3-yl)propanamide has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-tumor effects in animal models, and it has been suggested that it may be a potential treatment for cancer. In addition, this compound has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. It has also been suggested that this compound may be useful in the treatment of diabetes and other metabolic disorders.

Mechanism of Action

The exact mechanism of action of 2-methyl-N-(6-{[2-(morpholin-4-yl)ethyl]sulfanyl}pyridazin-3-yl)propanamide is not fully understood. However, it is believed that this compound may act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, this compound has been shown to inhibit the activity of the enzyme lipoxygenase, which is involved in the production of leukotrienes, which are inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation in animal models, and it has been suggested that it may be a potential treatment for cancer. In addition, this compound has been shown to have neuroprotective effects in animal models, and it has been suggested that it may be useful in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

2-methyl-N-(6-{[2-(morpholin-4-yl)ethyl]sulfanyl}pyridazin-3-yl)propanamide has several advantages and limitations for lab experiments. One advantage is that it is a small molecule, which makes it easier to synthesize and study. Additionally, this compound has been shown to have a variety of biochemical and physiological effects, which makes it an attractive target for research. However, one limitation is that the exact mechanism of action of this compound is not fully understood, which makes it difficult to study in detail.

Future Directions

2-methyl-N-(6-{[2-(morpholin-4-yl)ethyl]sulfanyl}pyridazin-3-yl)propanamide has a variety of potential applications in medical research. Some of the potential future directions for research include further investigation of its anti-inflammatory and anti-tumor effects, as well as its potential use in the treatment of neurodegenerative diseases and metabolic disorders. Additionally, further research into the exact mechanism of action of this compound may lead to new therapeutic applications. Finally, further research into the structure-activity relationships of this compound may lead to the development of more potent and selective compounds.

Synthesis Methods

2-methyl-N-(6-{[2-(morpholin-4-yl)ethyl]sulfanyl}pyridazin-3-yl)propanamide can be synthesized from the reaction of morpholine, ethylsulfanylacetamide, and pyridazinone. The reaction is carried out in a two-step process, with the first step being the formation of the desired intermediate and the second step being the coupling of the intermediate with pyridazinone. The reaction is typically carried out in an aqueous medium at a temperature of 60-70°C. The reaction is usually completed within 1-2 hours.